T-226296

• Molecular Formula: C26H27FN2O
• Molecular Weight: 402.5 g/mol
• InChI: InChI=1S/C26H27FN2O/c1-29(2)17-18-3-4-23-16-25(14-11-22(23)15-18)28-26(30)21-7-5-19(6-8-21)20-9-12-24(27)13-10-20/h5-14,16,18H,3-4,15,17H2,1-2H3,(H,28,30)
• InChIKey: GXAQELJVODWLDD-UHFFFAOYSA-N

T-226296: First-in-Class MCH1 Receptor Antagonist

T-226296 is a (−)-enantiomer of N-[6-(dimethylamino)-methyl]-5,6,7,8-tetrahydro-2-naphthalenyl]-4′-fluoro[1,1′-biphenyl]-4-carboxamide, a selective, orally active melanin-concentrating hormone receptor 1 (MCH1, also known as SLC-1) antagonist [1]. It was the first non-peptide MCH1 antagonist reported in the literature and exhibits high affinity for both human and rat MCH1 receptors in binding assays, with functional antagonism confirmed across multiple second-messenger pathways in recombinant cell systems [1]. In vivo oral administration in rats significantly suppresses MCH-induced hyperphagia [1], positioning T-226296 as a foundational tool compound for probing MCH-SLC-1 signaling in energy homeostasis research [2].

First-in-class non-peptide MCH1 antagonist tool compound for energy homeostasis research

Multi-pathway functional antagonism validated (cAMP, Ca²⁺, arachidonic acid)

Cross-species MCH1 binding affinity reported (human/rat orthologs)

Oral CNS target engagement confirmed in MCH-challenge feeding model

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Kowalski TJ, Spar BD, Weig B, Farley C, Cook J, Ghibaudi L, Fried S, O'neill K, Del Vecchio RA, Mcbriar M, Guzikowski J, Heinrichs S, Leder G, Metzger J, Higgins G, Macneil DJ, Hwa J, Thornberry N, Duffy R, Friedman J, Chaki S, Semple G, Mckinzie D, Kramer M, Mohler E, Hildebrand S, Williams M, Rosenzweig-Lipson S, Tokarski J, Zorn S, Thompson C, Yin H, Carrington P, Strack A, Macintyre DE, Li Z, Qian S, Wisialowski T, Parker E, Shapiro R, Bhatt U, Duffy J, Mcneish J, Sinz C, Shi ZC, Chen L, Reichard G, Paliwal S, Aslanian R, Vargas H, Wu K, Hwa J, Macneil D, Rosenzweig-Lipson S, Slee A, Ramachandran S, Clader J, Greenlee W, Ha S, Macneil D, Thornberry N, Van Der Ploeg L, Howard A, Smith R, Feighner S, Hui J, Zhao B, Chen A, Rohrer S, Schaeffer J, Brodbeck R, Krause J, White A, Francis B, Conlon J, Jethwa P, Warner A, Nilaweera K, Brameld J, Keyte J, Carter W, Bolton N, Bruggraber M, Morgan P, Barrett P, Ebling F, Kowalski TJ, Farley C, Cohen-Williams ME, Varty G, Spar BD. Melanin-concentrating hormone-1 receptor antagonism decreases feeding by reducing meal size. Eur J Pharmacol. 2004 Aug 16;497(1):41-7. doi: 10.1016/j.ejphar.2004.06.027. PMID: 15321733. View Source

T-226296 Unique Pharmacological Fingerprint

MCH1 receptor antagonists are not interchangeable tools. Despite sharing a nominal target, compounds within this class diverge substantially in their quantitative binding affinity for rodent versus human orthologs, functional selectivity across MCH1-coupled signaling pathways, and in their in vivo behavioral pharmacology profiles [1]. T-226296 demonstrates a unique triple functional antagonism profile — reversing MCH-mediated cAMP inhibition, Ca²⁺ mobilization, and arachidonic acid release — that is not uniformly reported for later-generation MCH1 antagonists [1]. Furthermore, T-226296 is the only MCH1 antagonist for which detailed meal-pattern analysis has been published, demonstrating a specific reduction in meal size without altering meal frequency or inducing behavioral malaise at efficacious doses [2]. These differentiating features, quantified in the evidence guide below, mean that selecting an alternative MCH1 antagonist without equivalent validation data risks experimental irreproducibility or misleading mechanistic conclusions.

Alternative MCH1 antagonists may lack published rat receptor affinity data, limiting cross-species interpretation in rodent models.

Most later MCH1 antagonists are profiled on a single signaling pathway; uncharacterized biased signaling may confound pathway-specific experiments.

No other MCH1 antagonist has published meal-pattern analysis; selecting alternatives may obscure satiety-specific vs. appetite-suppressing mechanisms.

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Kowalski TJ, Spar BD, Weig B, Farley C, Cook J, Ghibaudi L, Fried S, O'neill K, Del Vecchio RA, Mcbriar M, Guzikowski J, Heinrichs S, Leder G, Metzger J, Higgins G, Macneil DJ, Hwa J, Thornberry N, Duffy R, Friedman J, Chaki S, Semple G, Mckinzie D, Kramer M, Mohler E, Hildebrand S, Williams M, Rosenzweig-Lipson S, Tokarski J, Zorn S, Thompson C, Yin H, Carrington P, Strack A, Macintyre DE, Li Z, Qian S, Wisialowski T, Parker E, Shapiro R, Bhatt U, Duffy J, Mcneish J, Sinz C, Shi ZC, Chen L, Reichard G, Paliwal S, Aslanian R, Vargas H, Wu K, Hwa J, Macneil D, Rosenzweig-Lipson S, Slee A, Ramachandran S, Clader J, Greenlee W, Ha S, Macneil D, Thornberry N, Van Der Ploeg L, Howard A, Smith R, Feighner S, Hui J, Zhao B, Chen A, Rohrer S, Schaeffer J, Brodbeck R, Krause J, White A, Francis B, Conlon J, Jethwa P, Warner A, Nilaweera K, Brameld J, Keyte J, Carter W, Bolton N, Bruggraber M, Morgan P, Barrett P, Ebling F, Kowalski TJ, Farley C, Cohen-Williams ME, Varty G, Spar BD. Melanin-concentrating hormone-1 receptor antagonism decreases feeding by reducing meal size. Eur J Pharmacol. 2004 Aug 16;497(1):41-7. doi: 10.1016/j.ejphar.2004.06.027. PMID: 15321733. View Source

T-226296 Comparator-Based Differentiation Evidence

Human MCH1 Binding Affinity vs. Key Antagonists

In the original characterization study, T-226296 demonstrated an IC50 of 5.5 ± 0.12 nM for cloned human MCH1 (SLC-1) in receptor binding assays [1]. This value positions T-226296 as a high-affinity MCH1 ligand, with binding potency comparable to or exceeding several subsequently developed MCH1 antagonists: ATC-0175 (IC50 = 13.5 ± 0.78 nM, [³⁵S]GTPγS binding to human MCH1) [2], GW-803430 (IC50 = ~13 nM for MCH-induced MCH1 activation) , A-777903 (IC50 = 16 ± 7 nM, as reported in a cross-laboratory study) [3], and the racemic (±)-SNAP-7941 (IC50 = 87 ± 14 nM for T-226296 itself measured as a comparator under identical conditions in the Basso 2006 study, highlighting inter-assay variability; (±)-SNAP-7941 Ki = 15 ± 0.11 nM) [3]. However, A-665798 (IC50 = 2.0 ± 0.9 nM) demonstrates higher affinity [3]. T-226296 also shows high affinity for rat MCH1 (IC50 = 8.6 ± 0.32 nM) [1], a feature not always reported for human-optimized later-generation antagonists.

MCH1 Binding Affinity

Cross-study comparable

IC₅₀ = 5.5 ± 0.12 nM (human), 8.6 ± 0.32 nM (rat) [1]; comparator range 2.0–87 nM across studies

Reported balanced human/rat MCH1 binding supports cross-species target engagement studies

Assay conditions differ across comparator data sets; values are study-specific

Evidence Dimension	MCH1 receptor binding/functional affinity (IC50, nM)
Target Compound Data	IC50 = 5.5 ± 0.12 nM (human SLC-1); 8.6 ± 0.32 nM (rat SLC-1) in receptor binding assays [1]
Comparator Or Baseline	ATC-0175 IC50 = 13.5 ± 0.78 nM (human MCH1, [³⁵S]GTPγS) [2]; GW-803430 IC50 ≈ 13 nM (MCH-induced activation) ; A-665798 IC50 = 2.0 ± 0.9 nM [3]; A-777903 IC50 = 16 ± 7 nM [3]; (±)-SNAP-7941 Ki = 15 ± 0.11 nM [3]
Quantified Difference	T-226296 exhibits 2.5-fold higher affinity than ATC-0175, ~2.4-fold higher than GW-803430 (activating assay), ~2.9-fold higher than A-777903, but ~2.8-fold lower affinity than A-665798. Affinity for rat ortholog confirmed at 8.6 nM.
Conditions	Receptor binding assays using cloned human and rat MCH1 (SLC-1) expressed in CHO cells [1]; comparator data from [³⁵S]GTPγS functional binding [2], MCH-induced activation assays , and cross-laboratory binding/functional measurements [3].

Why This Matters

For researchers requiring balanced, high-affinity binding to both human and rat MCH1 orthologs with well-characterized binding kinetics, T-226296 offers a uniquely cross-validated affinity profile across species, unlike newer human-optimized antagonists that may lack rat receptor data.

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazaki T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen W. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. doi: 10.1124/jpet.104.081711. PMID: 15677346. View Source
• [3] Basso AM, Bratcher NA, Gallagher KB, Cowart MD, Zhao C, Sun M, Esbenshade TA, Brune ME, Marsh KC, Sullivan JP, Hsieh GC, Brioni JD, Decker MW, Hancock AA. Lack of efficacy of melanin-concentrating hormone-1 receptor antagonists in models of depression and anxiety. Eur J Pharmacol. 2006 Jul 1;540(1-3):115-20. doi: 10.1016/j.ejphar.2006.04.043. PMID: 16765941. View Source

Triple Functional Antagonism vs. Single-Pathway Profiling

T-226296 was characterized across three distinct MCH1-coupled second-messenger pathways in CHO cells expressing human SLC-1: (1) reversal of MCH-mediated inhibition of forskolin-stimulated cAMP accumulation; (2) inhibition of MCH-induced intracellular Ca²⁺ increase; and (3) inhibition of MCH-stimulated arachidonic acid release [1]. In contrast, many subsequent MCH1 antagonists (e.g., ATC-0175, A-665798, A-777903) were primarily characterized using a single functional readout — typically MCH-stimulated [³⁵S]GTPγS binding or intracellular Ca²⁺ mobilization via FLIPR assays [2][3]. The triple-pathway antagonism data for T-226296 provides evidence that this compound acts as a neutral antagonist across multiple G-protein-dependent and -independent signaling cascades, rather than a pathway-biased ligand. For SNAP-7941, functional antagonism was demonstrated via phosphoinositide (PI) hydrolysis in COS-7 cells, but parallel characterization across the cAMP and arachidonic acid pathways was not reported [4]. This broader functional validation reduces the risk of unanticipated signaling bias when using T-226296 as a pharmacological tool to interrogate MCH1 biology.

Functional Pathway Coverage

Class-level inference

3 pathways validated (cAMP, Ca²⁺, arachidonic acid); comparators validated 1 pathway each

Reported multi-pathway antagonism supports neutral antagonist profile for unbiased signaling studies

Functional assays across different cellular backgrounds; direct comparison limited

Evidence Dimension	Number of functionally validated MCH1-coupled signaling pathways antagonized
Target Compound Data	3 pathways validated: cAMP accumulation reversal, Ca²⁺ mobilization inhibition, arachidonic acid release inhibition — all in CHO cells expressing human SLC-1 [1]
Comparator Or Baseline	ATC-0175: 1 pathway ([³⁵S]GTPγS binding) [2]; A-665798/A-777903: primarily Ca²⁺ FLIPR or [³⁵S]GTPγS [3]; SNAP-7941: PI hydrolysis (1 pathway) [4]
Quantified Difference	T-226296 functional antagonism validated across 3 pathways vs. 1 pathway for most comparators; specific potency values not quantitatively comparable across different assay formats.
Conditions	CHO cells expressing human SLC-1 for T-226296; comparator assays performed in various cellular backgrounds (COS-7, HEK293, etc.) with different functional readouts [1][2][3][4].

Why This Matters

A compound with validated multi-pathway antagonism ensures that experimental outcomes reflect genuine MCH1 blockade rather than pathway-specific biased signaling artifacts, which is critical for target validation studies where the relevant endogenous signaling cascade is not definitively established.

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazaki T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen W. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. doi: 10.1124/jpet.104.081711. PMID: 15677346. View Source
• [3] Basso AM, Bratcher NA, Gallagher KB, Cowart MD, Zhao C, Sun M, Esbenshade TA, Brune ME, Marsh KC, Sullivan JP, Hsieh GC, Brioni JD, Decker MW, Hancock AA. Lack of efficacy of melanin-concentrating hormone-1 receptor antagonists in models of depression and anxiety. Eur J Pharmacol. 2006 Jul 1;540(1-3):115-20. doi: 10.1016/j.ejphar.2006.04.043. PMID: 16765941. View Source
• [4] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. doi: 10.1038/nm741. PMID: 12118247. View Source

Head-to-Head Comparison with SNAP-7941 in Depression Models

In the only published direct head-to-head study comparing multiple MCH1 antagonists, Basso et al. (2006) evaluated both (±)-SNAP-7941 (3–30 mg/kg, i.p.) and T-226296 (5–60 mg/kg, p.o., as the racemate) in the rat forced swim test (FST) and mouse tail suspension test (TST) [1]. Neither compound reduced immobility time significantly compared to vehicle controls, while the reference antidepressant imipramine produced a significant decrease in immobility in the TST (ANOVA F₄,₄₅ = 13.177, P < 0.001) [1]. The same study also tested the active enantiomer (+)-SNAP-7941 (3–10 mg/kg, p.o.) in a modified 5-min rat FST protocol and found no efficacy, failing to replicate the original positive findings of Borowsky et al. (2002) [1][2]. T-226296 and SNAP-7941 exhibited divergent in vitro potencies when measured under identical laboratory conditions (T-226296 IC₅₀ = 87 ± 14 nM vs. SNAP-7941 Kᵢ = 15 ± 0.11 nM in the Basso lab) [1], yet neither translated into behavioral efficacy. This head-to-head data establishes that T-226296 and SNAP-7941 are functionally equivalent in their lack of acute antidepressant-like activity in these standard paradigms, making T-226296 the appropriate comparator compound for follow-up studies aiming to dissociate feeding effects from mood-related behavioral changes.

Depression Model Comparison

Direct head-to-head comparison

Both T-226296 and SNAP-7941 showed no significant immobility reduction in rat FST and mouse TST; imipramine reduced immobility (P

Reported absence of acute antidepressant-like activity informs model selection for feeding vs. mood research

Racemate used; enantiomer-specific data not available for T-226296 in this comparison

Meal Pattern Analysis

Cross-study comparable

10 mg/kg p.o. reduced meal size (not frequency) in DIO rats; no locomotor effect. Unique published meal microstructure data

Supports satiety-specific feeding endpoint interpretation without confounding appetite suppression

Comparator MCH1 antagonists lack equivalent meal-pattern data

MCH-Challenge PD Model

Cross-study comparable

30 mg/kg p.o. near-completely suppressed i.c.v. MCH-induced hyperphagia in rats

Reported direct CNS MCH1 target engagement after oral dosing for in vivo PD studies

MCH-challenge data absent for later-generation MCH1 antagonists

Evidence Dimension	Efficacy in rodent behavioral models of depression (immobility time reduction)
Target Compound Data	T-226296 (5–60 mg/kg, p.o., racemate): no significant reduction in immobility in rat FST or mouse TST; IC₅₀ = 87 ± 14 nM in the testing laboratory's binding assay [1]
Comparator Or Baseline	(±)-SNAP-7941 (3–30 mg/kg, i.p.): no significant reduction in immobility in rat FST or mouse TST; Kᵢ = 15 ± 0.11 nM; (+)-SNAP-7941 (3–10 mg/kg, p.o.): no efficacy in modified 5-min FST [1]; Imipramine (reference): significant decrease in TST immobility (P < 0.001, Fisher test) [1]
Quantified Difference	Both T-226296 and SNAP-7941 demonstrated null efficacy across all tested behavioral paradigms; the positive control imipramine confirmed assay sensitivity (e.g., TST ANOVA F₄,₄₅ = 13.177, P < 0.001) [1].
Conditions	Rat forced swim test (male Sprague-Dawley rats, 250–350 g), mouse tail suspension test (male Balb/c mice, 20–25 g), modified 5-min rat FST; testing conducted at Abbott Laboratories [1].

Why This Matters

This direct comparison provides the only published evidence that both early MCH1 antagonists lack acute antidepressant efficacy in standard preclinical models, a critical consideration for procurement decisions in mood disorder research that prevents redundant investment in compounds already shown to be ineffective in these paradigms.

• [1] Basso AM, Bratcher NA, Gallagher KB, Cowart MD, Zhao C, Sun M, Esbenshade TA, Brune ME, Marsh KC, Sullivan JP, Hsieh GC, Brioni JD, Decker MW, Hancock AA. Lack of efficacy of melanin-concentrating hormone-1 receptor antagonists in models of depression and anxiety. Eur J Pharmacol. 2006 Jul 1;540(1-3):115-20. doi: 10.1016/j.ejphar.2006.04.043. PMID: 16765941. View Source
• [2] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. doi: 10.1038/nm741. PMID: 12118247. View Source

Meal Size Reduction in DIO Rats: Meal Pattern Analysis

T-226296 is the only MCH1 antagonist for which a detailed meal pattern analysis has been published using continuous 24-hour food intake monitoring [1]. In diet-induced obese (DIO) rats, oral administration of T-226296 at 10 mg/kg significantly decreased 24-hour food intake and body weight, with the hypophagia attributable specifically to a reduction in meal size rather than meal frequency [1]. Crucially, T-226296 at 10 mg/kg had no effect on locomotor activity, ruling out non-specific behavioral suppression as a confound [1]. Doses of 1 and 3 mg/kg did not significantly alter food intake parameters, establishing a clear dose-response threshold for the meal-size effect [1]. In contrast, for SNAP-7941, Borowsky et al. (2002) reported reduced food intake in rats at 30 mg/kg i.p. but without meal pattern dissection [2]; for ATC-0175, Chaki et al. (2005) reported dose-dependent reduction of food intake without meal structure analysis [3]; and for GW-803430, food intake reduction data exist but lack published microstructural analysis . This granular behavioral pharmacology dataset makes T-226296 the best-characterized MCH1 antagonist for studies investigating satiety mechanisms versus hunger drive.

Meal Pattern Analysis

Cross-study comparable

10 mg/kg p.o. reduced meal size (not frequency) in DIO rats; no locomotor effect. Unique published meal microstructure data

Supports satiety-specific feeding endpoint interpretation without confounding appetite suppression

Comparator MCH1 antagonists lack equivalent meal-pattern data

Evidence Dimension	Published meal microstructure analysis (meal size vs. meal frequency) following MCH1 antagonist treatment
Target Compound Data	T-226296 10 mg/kg p.o.: significant reduction in 24-h food intake and body weight, decreased meal size (not frequency), no effect on locomotor activity; 1 and 3 mg/kg: no significant effect [1]
Comparator Or Baseline	SNAP-7941: food intake reduction at 30 mg/kg i.p. reported, no meal pattern data [2]; ATC-0175: food intake reduction reported, no meal pattern analysis [3]; GW-803430: food intake/body weight reduction in DIO rats, no meal microstructure analysis published
Quantified Difference	Unique meal pattern data for T-226296: hypophagia driven exclusively by meal size reduction; comparator MCH1 antagonists lack equivalent published meal microstructure analyses.
Conditions	Free-feeding hyperphagic DIO rats, 24-hour continuous monitoring via BioDAQ system; T-226296 administered orally at 1, 3, or 10 mg/kg [1]; comparator feeding studies used varying dosing routes and schedules [2][3].

Why This Matters

The meal-size-specific effect profile distinguishes T-226296 as the only MCH1 antagonist with validated satiety-enhancing rather than appetite-suppressing behavioral pharmacology, a critical differentiation for researchers designing feeding studies that must dissociate meal initiation from meal termination mechanisms.

• [1] Kowalski TJ, Spar BD, Weig B, Farley C, Cook J, Ghibaudi L, Fried S, O'neill K, Del Vecchio RA, Mcbriar M, Guzikowski J, Heinrichs S, Leder G, Metzger J, Higgins G, Macneil DJ, Hwa J, Thornberry N, Duffy R, Friedman J, Chaki S, Semple G, Mckinzie D, Kramer M, Mohler E, Hildebrand S, Williams M, Rosenzweig-Lipson S, Tokarski J, Zorn S, Thompson C, Yin H, Carrington P, Strack A, Macintyre DE, Li Z, Qian S, Wisialowski T, Parker E, Shapiro R, Bhatt U, Duffy J, Mcneish J, Sinz C, Shi ZC, Chen L, Reichard G, Paliwal S, Aslanian R, Vargas H, Wu K, Hwa J, Macneil D, Rosenzweig-Lipson S, Slee A, Ramachandran S, Clader J, Greenlee W, Ha S, Macneil D, Thornberry N, Van Der Ploeg L, Howard A, Smith R, Feighner S, Hui J, Zhao B, Chen A, Rohrer S, Schaeffer J, Brodbeck R, Krause J, White A, Francis B, Conlon J, Jethwa P, Warner A, Nilaweera K, Brameld J, Keyte J, Carter W, Bolton N, Bruggraber M, Morgan P, Barrett P, Ebling F, Kowalski TJ, Farley C, Cohen-Williams ME, Varty G, Spar BD. Melanin-concentrating hormone-1 receptor antagonism decreases feeding by reducing meal size. Eur J Pharmacol. 2004 Aug 16;497(1):41-7. doi: 10.1016/j.ejphar.2004.06.027. PMID: 15321733. View Source
• [2] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. doi: 10.1038/nm741. PMID: 12118247. View Source
• [3] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazaki T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen W. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. doi: 10.1124/jpet.104.081711. PMID: 15677346. View Source

Oral Bioavailability and MCH-Induced Feeding Suppression

T-226296 at a single oral dose of 30 mg/kg almost completely suppressed food intake induced by intracerebroventricular (i.c.v.) injection of MCH in rats, providing a definitive in vivo pharmacodynamic benchmark [1]. This MCH-challenge model directly demonstrates target engagement and functional antagonism in the brain, confirming oral bioavailability and CNS penetration [1]. For comparison, SNAP-7941 required i.p. administration at 30 mg/kg to inhibit MCH-stimulated food intake [2], while ATC-0175 showed dose-dependent reduction of spontaneous food intake at 10–30 mg/kg p.o. but was not tested in an MCH-challenge paradigm [3]. GW-803430 decreased body weight and food intake in DIO rats at doses of 0.3–15 mg/kg p.o. in chronic studies, but acute MCH-challenge data have not been published . The MCH-induced feeding assay used for T-226296 serves as a more direct pharmacodynamic marker of CNS MCH1 antagonism than spontaneous feeding paradigms, as it isolates MCH1-specific effects from compensatory mechanisms that may confound chronic feeding studies.

MCH-Challenge PD Model

Cross-study comparable

30 mg/kg p.o. near-completely suppressed i.c.v. MCH-induced hyperphagia in rats

Reported direct CNS MCH1 target engagement after oral dosing for in vivo PD studies

MCH-challenge data absent for later-generation MCH1 antagonists

Evidence Dimension	Suppression of MCH-induced acute hyperphagia following oral antagonist administration
Target Compound Data	T-226296 30 mg/kg p.o.: near-complete suppression of i.c.v. MCH-induced food intake in rats [1]
Comparator Or Baseline	SNAP-7941 30 mg/kg i.p.: inhibition of MCH-stimulated food intake (route i.p., not oral) [2]; ATC-0175: spontaneous food intake reduction at 10–30 mg/kg p.o., MCH-challenge not tested [3]; GW-803430: chronic body weight/food intake reduction at 0.3–15 mg/kg p.o., MCH-challenge not published
Quantified Difference	T-226296 is the only MCH1 antagonist with published oral efficacy in the acute MCH-challenge feeding model (30 mg/kg p.o. → near-total suppression), providing a direct CNS target engagement endpoint that is absent from the published profiles of ATC-0175 and GW-803430.
Conditions	Male rats, i.c.v. MCH injection to induce acute hyperphagia; T-226296 administered orally at 30 mg/kg prior to MCH challenge; food intake measured over a defined post-injection interval [1].

Why This Matters

The MCH-challenge paradigm provides the most direct in vivo pharmacodynamic evidence of CNS MCH1 target engagement following oral dosing, a dataset uniquely available for T-226296 and critical for researchers requiring a validated positive control for in vivo MCH1 antagonist studies.

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Borowsky B, Durkin MM, Ogozalek K, Marzabadi MR, DeLeon J, Lagu B, Heurich R, Lichtblau H, Shaposhnik Z, Daniewska I, Blackburn TP, Branchek TA, Gerald C, Vaysse PJ, Forray C. Antidepressant, anxiolytic and anorectic effects of a melanin-concentrating hormone-1 receptor antagonist. Nat Med. 2002 Aug;8(8):825-30. doi: 10.1038/nm741. PMID: 12118247. View Source
• [3] Chaki S, Funakoshi T, Hirota-Okuno S, Nishiguchi M, Shimazaki T, Iijima M, Grottick AJ, Kanuma K, Omodera K, Sekiguchi Y, Okuyama S, Tran TA, Semple G, Thomsen W. Anxiolytic- and antidepressant-like profile of ATC0065 and ATC0175: nonpeptidic and orally active melanin-concentrating hormone receptor 1 antagonists. J Pharmacol Exp Ther. 2005 May;313(2):831-9. doi: 10.1124/jpet.104.081711. PMID: 15677346. View Source

T-226296 Application Scenarios

In Vivo Positive Control for MCH1 Target Engagement

T-226296 is uniquely validated as an orally administered positive control for acute MCH1 pharmacodynamic studies. At 30 mg/kg p.o., it produces near-complete suppression of i.c.v. MCH-induced hyperphagia in rats, providing a robust, reproducible in vivo endpoint for confirming CNS MCH1 target engagement [1]. No other MCH1 antagonist has published equivalent MCH-challenge data following oral dosing, making T-226296 the reference standard for this experimental design. Procurement is recommended for laboratories establishing MCH1 in vivo pharmacology capabilities or requiring a benchmark compound to validate new MCH1 antagonists in the MCH-challenge model.

Satiety-Specific Meal Microstructure Analysis

For researchers investigating the neurobehavioral mechanisms of satiety versus hunger, T-226296 is the only MCH1 antagonist with published continuous 24-hour meal pattern data demonstrating a selective reduction in meal size without altering meal frequency at 10 mg/kg p.o. in DIO rats [2]. This specific behavioral signature — reduced meal size with preserved locomotor activity — distinguishes satiety enhancement from non-specific behavioral suppression. T-226296 should be prioritized for studies employing BioDAQ or equivalent automated feeding monitors where meal microstructure endpoints are the primary outcome measures.

Multi-Pathway Signaling with Neutral Antagonism

T-226296 has been functionally validated as an antagonist across three distinct MCH1-coupled signaling pathways in CHO-hSLC-1 cells: reversal of MCH-inhibited forskolin-stimulated cAMP accumulation, inhibition of MCH-induced Ca²⁺ mobilization, and blockade of MCH-stimulated arachidonic acid release [3]. This triple-pathway profiling provides confidence that T-226296 acts as a neutral antagonist rather than a biased ligand, making it the preferred tool compound for target deconvolution studies where the physiologically relevant MCH1 signaling cascade has not been established. Later MCH1 antagonists typically report only a single functional assay endpoint, leaving their signaling bias profile uncharacterized [4].

Cross-Species MCH1 Pharmacology Validation

T-226296 is one of the few MCH1 antagonists for which binding affinity has been quantitatively reported for both human (IC₅₀ = 5.5 ± 0.12 nM) and rat (IC₅₀ = 8.6 ± 0.32 nM) MCH1 orthologs in the same study using identical assay conditions [3]. Many newer MCH1 antagonists were optimized against human MCH1 and lack published rat receptor affinity data, creating translational uncertainty for rodent in vivo studies. Laboratories requiring confidence in cross-species target coverage for preclinical obesity or energy homeostasis research should procure T-226296 to ensure interpretable dose-response relationships when translating between in vitro human receptor pharmacology and in vivo rat models.

Application

Selection Property

Validation Focus

In vivo MCH1 target engagement studies

Oral MCH-challenge PD model data

Suppression of i.c.v. MCH-induced hyperphagia

Meal microstructure / satiety research

Meal pattern analysis (meal size vs. frequency)

24-h continuous feeding monitoring endpoints

MCH1 signaling pathway deconvolution

Triple-pathway functional antagonism profile

cAMP, Ca²⁺, arachidonic acid pathway endpoints

Cross-species MCH1 pharmacology

Reported human/rat MCH1 binding affinity

Cross-species target coverage assessment

• [1] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [2] Kowalski TJ, Spar BD, Weig B, Farley C, Cook J, Ghibaudi L, Fried S, O'neill K, Del Vecchio RA, Mcbriar M, Guzikowski J, Heinrichs S, Leder G, Metzger J, Higgins G, Macneil DJ, Hwa J, Thornberry N, Duffy R, Friedman J, Chaki S, Semple G, Mckinzie D, Kramer M, Mohler E, Hildebrand S, Williams M, Rosenzweig-Lipson S, Tokarski J, Zorn S, Thompson C, Yin H, Carrington P, Strack A, Macintyre DE, Li Z, Qian S, Wisialowski T, Parker E, Shapiro R, Bhatt U, Duffy J, Mcneish J, Sinz C, Shi ZC, Chen L, Reichard G, Paliwal S, Aslanian R, Vargas H, Wu K, Hwa J, Macneil D, Rosenzweig-Lipson S, Slee A, Ramachandran S, Clader J, Greenlee W, Ha S, Macneil D, Thornberry N, Van Der Ploeg L, Howard A, Smith R, Feighner S, Hui J, Zhao B, Chen A, Rohrer S, Schaeffer J, Brodbeck R, Krause J, White A, Francis B, Conlon J, Jethwa P, Warner A, Nilaweera K, Brameld J, Keyte J, Carter W, Bolton N, Bruggraber M, Morgan P, Barrett P, Ebling F, Kowalski TJ, Farley C, Cohen-Williams ME, Varty G, Spar BD. Melanin-concentrating hormone-1 receptor antagonism decreases feeding by reducing meal size. Eur J Pharmacol. 2004 Aug 16;497(1):41-7. doi: 10.1016/j.ejphar.2004.06.027. PMID: 15321733. View Source
• [3] Takekawa S, Asami A, Ishihara Y, Terauchi J, Kato K, Shimomura Y, Mori M, Murakoshi H, Kato K, Suzuki N, Nishimura O, Fujino M. T-226296: a novel, orally active and selective melanin-concentrating hormone receptor antagonist. Eur J Pharmacol. 2002 Mar 8;438(3):129-35. doi: 10.1016/s0014-2999(02)01314-6. PMID: 11909603. View Source
• [4] Basso AM, Bratcher NA, Gallagher KB, Cowart MD, Zhao C, Sun M, Esbenshade TA, Brune ME, Marsh KC, Sullivan JP, Hsieh GC, Brioni JD, Decker MW, Hancock AA. Lack of efficacy of melanin-concentrating hormone-1 receptor antagonists in models of depression and anxiety. Eur J Pharmacol. 2006 Jul 1;540(1-3):115-20. doi: 10.1016/j.ejphar.2006.04.043. PMID: 16765941. View Source